Cas no 1271-66-5 (Bis(cyclopentadienyl)dimethyltitanium)

• Product Name: Bis(cyclopentadienyl)dimethyltitanium
• CAS No: 1271-66-5
• MF: C₁₂H₁₆Ti
• MW: 208.122444152832
• MDL: MFCD02093882
• CID: 41134
• PubChem ID: 92043608
• Update Time: 2025-04-18

Bis(cyclopentadienyl)dimethyltitanium Chemical and Physical Properties

Names and Identifiers

• Bis(cyclopentadienyl)dimethyltitanium
• Dimethyltitanocene
• Petatis
• BIS-(CYCLOPENTADIENYL)-DIMETHYLTITANIUM(IV)
• 1271-66-5
• bis-(Cyclopentadienyl)dimethyltitanium
• PETATIS REAGENT
• Bis(cyclopentadienyl)dimethyltitanium, 5 wt% in toluene
• Bis(cyclopentadienyl)dimethyltitanium, 5 WT% solution in toluene
• Bis(cyclopentadienyl)dimethyltitanium5 wt% in tolueneAcroSeal§3
• Dimethyltitanocene (5% in Toluene)

• MDL： MFCD02093882
• Inchi： 1S/2C5H5.2CH3.Ti/c2*1-2-4-5-3-1;;;/h2*1-5H;2*1H3;/q;;2*-1;+2
• InChI Key： OXCNMHOFZZXZHZ-UHFFFAOYSA-N
• SMILES： [Ti+2].[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH3-].[CH3-] |^1:1,2,3,4,5,6,7,8,9,10|

Computed Properties

• Exact Mass: 208.07300
• Monoisotopic Mass: 208.0731412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 14.4
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Orange crystal
• Melting Point: NA
• Refractive Index: 1.49
• Water Partition Coefficient: Slow hydrolysis
• PSA: 0.00000
• LogP: 3.21060
• Solubility: Soluble in most aprotic organic solvents, such as ether \thf\ dichloromethane \ toluene and n-hexane

Bis(cyclopentadienyl)dimethyltitanium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Hazard Category Code： R11;R38;R48/20;R63;R65;R67
• Safety Instruction： 62-46-36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R11; R38; R48/20; R63; R65; R67
• HazardClass：3
• PackingGroup：II
• Safety Term：S36/37;S46;S62